Cas no 77149-11-2 (2-mercapto-3-methylbenzoic acid)

• Product Name: 2-mercapto-3-methylbenzoic acid
• CAS No: 77149-11-2
• MF: C₈H₈O₂S
• MW: 168.212921142578
• MDL: MFCD20638540
• CID: 2801707
• PubChem ID: 12612808
• Update Time: 2025-04-21

2-mercapto-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-sulfanylbenzoic acid
• Benzoic acid, 2-Mercapto-3-Methyl-
• 2-mercapto-3-methylbenzoic acid

• MDL： MFCD20638540
• Inchi： 1S/C8H8O2S/c1-5-3-2-4-6(7(5)11)8(9)10/h2-4,11H,1H3,(H,9,10)
• InChI Key： IKSLUORXVBMJFU-UHFFFAOYSA-N
• SMILES： SC1C(C(=O)O)=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives